cerium(4+);sulfuric acid;disulfate

Cerium(IV) sulfate, also known as ceric sulfate, is an inorganic compound represented by the formula $\text{Ce SO}_4\text{ }_2$. It exists in both anhydrous and hydrated forms, with the tetrahydrate being one of the most common. These compounds are typically yellow to yellow/orange solids that exhibit moderate solubility in water and dilute acids, while being insoluble in glacial acetic acid and pure ethanol . The ceric ion ($\text{Ce}^{4+}$) serves as a strong oxidizing agent, particularly in acidic environments, making cerium(IV) sulfate valuable in various chemical applications .

• Oxidation-Reduction Reactions: The ceric ion can be reduced to the cerous ion ($\text{Ce}^{3+}$) through the transfer of electrons:
  $$\text{Ce}^{4+}+e^{-}\rightarrow \text{Ce}^{3+}$$
  This reaction is fundamental in redox titrations where ceric sulfate is used as a titrant .
• Formation of Chlorine: When ceric sulfate is added to dilute hydrochloric acid, it can slowly release elemental chlorine:
  $$\text{Ce SO}_4\text{ }_2+2\text{HCl}\rightarrow \text{Cl}_2+\text{other products}$$
• Reactions with Reducing Agents: Ceric sulfate reacts rapidly with stronger reducing agents such as sulfites in acidic conditions, leading to complete reduction .

The synthesis of cerium(IV) sulfate typically involves the direct reaction of calcined cerium(IV) oxide with concentrated sulfuric acid. The reaction yields the tetrahydrate form:

This method produces a stable compound that can be further dehydrated by heating to obtain anhydrous cerium(IV) sulfate .

Cerium(IV) sulfate has several important applications:

• Analytical Chemistry: It is widely used as a titrant in redox titrations due to its strong oxidizing properties.
• Catalysis: Cerium(IV) sulfate acts as a catalyst in various organic reactions, including oxidation processes.
• Material Science: The compound is utilized in the production of ceramics and glass due to its unique properties as a rare earth element .

Studies on the interactions of cerium(IV) sulfate with other compounds reveal its reactivity and potential applications. For example, it has been shown to interact effectively with organic substrates under specific conditions, facilitating oxidation reactions. Additionally, research indicates that cerium ions can bind with humic substances, influencing their mobility and availability in environmental systems .

Cerium(IV) sulfate shares similarities with several other compounds within the lanthanide series. Here are some comparable compounds:

Uniqueness: Cerium(IV) sulfate is unique due to its strong oxidizing ability under acidic conditions, which is not as pronounced in its trivalent counterparts. Its ability to form stable complexes and its application as a catalyst further distinguish it from similar compounds.